Cas no 1804196-19-7 (Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804196-19-7
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 4956853
• Update Time: 2025-10-21

Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H16O4S/c1-3-17-13(15)10-5-4-6-11(18)9(10)7-8-12(14)16-2/h4-6,18H,3,7-8H2,1-2H3
• InChI Key： VBUYSFXCZVCIIP-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(C(=O)OCC)=C1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 53.6

Additional information on Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804196-19-7)

Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate, with the CAS number 1804196-19-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound features a unique molecular structure combining a benzoate ester, a thiol group, and a methoxy carbonyl moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and sustainable chemistry.

The compound’s molecular formula and structural features contribute to its reactivity and utility in organic synthesis. For instance, the presence of the thiol (-SH) group allows for nucleophilic substitution reactions, while the ester and carbonyl functionalities enable further derivatization. These properties align with current trends in green chemistry, where scientists seek eco-friendly synthetic routes and biodegradable intermediates. As sustainability becomes a global priority, compounds like Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate are being explored for their role in reducing environmental impact.

In pharmaceutical research, this compound is often investigated as a building block for active pharmaceutical ingredients (APIs). Its structural motifs are found in molecules with potential anti-inflammatory, antioxidant, or antimicrobial properties. Recent studies have highlighted its relevance in designing small-molecule inhibitors for targeted therapies, a hot topic in precision medicine. Additionally, its biocompatibility and synthetic flexibility make it a candidate for drug delivery systems, another area of growing interest.

From an industrial perspective, CAS 1804196-19-7 is valued for its role in agrochemical formulations. The compound’s ability to act as a precursor for crop protection agents aligns with the increasing demand for sustainable pest control solutions. With the rise of precision agriculture, researchers are exploring how such intermediates can contribute to next-generation herbicides and plant growth regulators, addressing food security challenges.

The synthesis and handling of Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate require expertise in organic chemistry techniques, including column chromatography and spectroscopic analysis (e.g., NMR, IR, and MS). These methods ensure purity and consistency, critical for reproducible results in research and manufacturing. As analytical technologies advance, the characterization of such compounds has become more efficient, enabling faster development cycles.

In summary, Ethyl 3-mercapto-2-(3-methoxy-3-oxopropyl)benzoate (1804196-19-7) represents a promising compound with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and agrochemical innovation positions it as a valuable asset in modern scientific endeavors. As research continues, its potential to address pressing global challenges—such as healthcare advancements and environmental sustainability—will likely expand, making it a compound worth watching in the coming years.